Cas no 1402153-13-2 (1-amino(thiophen-3-yl)methylcyclopentan-1-ol)

• Product Name: 1-amino(thiophen-3-yl)methylcyclopentan-1-ol
• CAS No: 1402153-13-2
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5691987
• PubChem ID: 130055493
• Update Time: 2025-05-21

1-amino(thiophen-3-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[AMINO(THIOPHEN-3-YL)METHYL]CYCLOPENTAN-1-OL
• 1402153-13-2
• EN300-1640736
• Cyclopentanol, 1-(amino-3-thienylmethyl)-
• 1-amino(thiophen-3-yl)methylcyclopentan-1-ol

• Inchi： 1S/C10H15NOS/c11-9(8-3-6-13-7-8)10(12)4-1-2-5-10/h3,6-7,9,12H,1-2,4-5,11H2
• InChI Key： GYKXZQIWKRFNSZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1(CCCC1)O)N

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 338.9±17.0 °C(Predicted)
• pka: 12.70±0.20(Predicted)

Additional information on 1-amino(thiophen-3-yl)methylcyclopentan-1-ol

Introduction to 1-amino(thiophen-3-yl)methylcyclopentan-1-ol (CAS No. 1402153-13-2)

The compound 1-amino(thiophen-3-yl)methylcyclopentan-1-ol, identified by the CAS number 1402153-13-2, is a versatile and intriguing molecule with significant potential in various chemical and pharmaceutical applications. This compound, which combines a cyclopentane ring with an amino group and a thiophene moiety, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of 1-amino(thiophen-3-yl)methylcyclopentan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Researchers have employed various methodologies, including catalytic hydrogenation and cross-coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production and subsequent applications.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various organic reactions. The presence of the thiophene ring introduces unique electronic properties, making it an interesting candidate for studies in material science, particularly in the development of novel semiconducting materials.

The biological activity of 1-amino(thiophen-3-yl)methylcyclopentan-1-ol has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions observed in inflammatory markers in experimental models. Additionally, its ability to modulate key enzymes involved in neurodegenerative diseases has positioned it as a promising lead compound for drug development against conditions such as Alzheimer's disease.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that the amino group plays a critical role in binding to specific receptor sites, while the thiophene moiety contributes to stabilizing these interactions through π–π stacking interactions. These insights have paved the way for further optimization of the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

In conclusion, 1-amino(thiophen-3-yl)methylcyclopentan-1 ol, with its unique structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential as a therapeutic agent, coupled with recent breakthroughs in synthesis and characterization techniques, underscores its importance in advancing modern medicine and materials science.